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Compound of Interest

2-Chloro-4-methoxy-6-
Compound Name:

methylphenol
CAS No.: 1824155-21-6
Cat. No.: B2996381

Get Quote

Executive Summary

This technical guide provides a comprehensive toxicological assessment of 2-chloro-4-
methoxy-6-methylphenol (CAS: 1824155-21-6). As a specialized intermediate often
encountered in the synthesis of agrochemicals and pharmaceuticals, specific toxicological data
for this exact isomer is scarce in public registries.

Therefore, this assessment utilizes a Read-Across approach (Tier 2), deriving safety
parameters from structurally validated analogs including 2-chloro-4-methylphenol and
chlorinated guaiacols. The compound exhibits significant acute toxicity risks characteristic of
chlorinated phenols, including uncoupling of oxidative phosphorylation and potential metabolic
activation to reactive quinone species.

Critical Hazard Overview:
e Acute Toxicity: Category 4 (Oral/Dermal/lnhalation).[1]

o Target Organs: Respiratory tract, Skin, Liver (post-metabolic activation).
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e Mechanism: Membrane disruption and metabolic bioactivation via O-demethylation.

Chemical Identity & Physicochemical Basis[2][3][4]

Understanding the structure is prerequisite to predicting the toxicity. The molecule consists of a
phenol core substituted with a chlorine atom, a methyl group, and a methoxy group.

Property Value | Description Toxicological Implication

_ 2-Chloro-4-methoxy-6-
Chemical Name

methylphenol
CAS Number 1824155-21-6 Unique identifier.
Molecular Formula CsHoClO2 MW: 172.61 g/mol .
Facilitates dermal absorption
Lipophilicity (LogP) ~2.4 - 2.8 (Predicted) and crossing of the blood-brain
barrier.
Weakly acidic; exists largely as
o ] the unionized form at
Acidity (pKa) ~9.5 (Predicted) ] ] o
physiological pH, aiding
membrane permeability.
] ) Shared tox profile with wood-
Structural Class Chlorinated Guaiacol / Phenol

pulp bleaching byproducts.

Toxicokinetics (ADME)

The toxicity of this compound is heavily driven by its metabolism. Unlike simple phenols, the 4-
methoxy group acts as a "pro-toxic" handle.

Absorption & Distribution

Due to its lipophilic nature (LogP > 2) and low molecular weight, the compound is rapidly
absorbed through:

e Dermal Route: High permeability through the stratum corneum.
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 Inhalation: Vapor/dust is readily absorbed by alveolar membranes.

« Distribution: Rapid equilibration into lipid-rich tissues (CNS, adipose tissue).

Metabolism (Bioactivation)

The critical step in toxicity is Phase | metabolism. The methoxy group undergoes O-
demethylation, catalyzed by Cytochrome P450 enzymes (likely CYP2E1). This converts the
relatively stable anisole moiety into a reactive hydroquinone-like species.
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Figure 1: Predicted metabolic pathway illustrating the bioactivation of the methoxy group into a
reactive quinone species via O-demethylation.

Toxicodynamics & Mechanism of Action

The compound exerts toxicity through two distinct mechanisms, depending on the exposure
concentration and metabolic competence of the tissue.
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Mechanism 1: Uncoupling of Oxidative Phosphorylation

Similar to other chlorophenols (e.g., 2,4-DNP, PCP), the parent molecule acts as a
protonophore.

The lipophilic, unionized phenol diffuses across the inner mitochondrial membrane.

It releases a proton into the mitochondrial matrix (alkaline side).

The phenolate ion returns to the intermembrane space, dissipating the proton gradient.

Result: ATP synthesis is halted while oxygen consumption continues (uncoupling), leading to
hyperthermia and metabolic acidosis.

Mechanism 2: Oxidative Stress & Alkylation

Following O-demethylation (see Fig 1), the resulting hydroquinone can auto-oxidize to a

quinone.
¢ Redox Cycling: This process generates Superoxide Anions (

), depleting cellular glutathione (GSH).
o Protein Binding: The electrophilic quinone can covalently bind to sulfhydryl groups on critical

enzymes, causing cytotoxicity.

Toxicological Profile (Read-Across Data)

Note: Data below is derived from the closest structural analog, 2-Chloro-4-methylphenol (CAS
6640-27-3), and validated against chlorinated guaiacol models.

Acute Toxicity
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Hazard Classification

Endpoint Estimated Value
(GHS)
Category 4 (Harmful if
Oral LD50 (Rat) 500 - 1,000 mg/kg
swallowed)
) Category 4 (Harmful in contact
Dermal LD50 (Rabbit) ~1,100 mg/kg ) )
with skin)
Inhalation LC50 ~11 mg/L (4h) Category 4 (Harmful if inhaled)

Irritation & Sensitization

» Skin:Irritant (Category 2). The combination of the chloro and methyl groups increases lipid
solubility, allowing deep penetration and irritation of the dermis.

» Eyes:Irritant (Category 2A). Vapors and direct contact cause severe lacrimation and
conjunctival redness.

» Respiratory:STOT-SE 3. Inhalation of dust/mist causes immediate irritation to the upper
respiratory tract due to the phenolic acidity.

Chronic & Genotoxicity

o Carcinogenicity: Not classified, but chlorinated phenols as a class are suspect. The
metabolite (hydroquinone derivative) has potential genotoxic activity via ROS generation.

» Reproductive Tox: No specific data. Analogs (chlorophenols) have shown fetotoxicity only at
maternally toxic doses.

Environmental Fate & Ecotoxicity[5]

Researchers must treat this compound as an environmental hazard.[2] It is structurally related
to "Chlorinated Guaiacols," which are persistent pollutants found in pulp mill effluents.

e Aquatic Toxicity: High.

o Est. LC50 (Fish, 96h): 0.5 - 2.0 mglL.
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+ Persistence: Moderate. The chlorine substitution hinders rapid biodegradation.[3]

¢ Bioaccumulation: Moderate (BCF ~100-300). It partitions into organic matter and lipids in
aguatic organisms.

Risk Assessment & Handling Protocols

Experimental Workflow for Safe Handling:

Start: Handling 2-Cl-4-OMe-6-Me-Phenol

PPE Setup:
Nitrile Gloves (Double),
Chemical Goggles,

Respirator (Type ABEK)

Engineering Controls:
Fume Hood (Face Velocity > 0.5 m/s)

Weighing/Synthesis

N
N\

\\If Spill Occurs

Spill Response:
Absorb with Vermiculite ->
Do NOT use Water (Spread)

Disposal:

Segregated Halogenated Organic Waste
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Figure 2: Standard Operating Procedure (SOP) workflow for handling halogenated phenolic
compounds.

Specific Storage Requirements
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o Atmosphere: Store under inert gas (Argon/Nitrogen). The methoxy group can be susceptible
to slow oxidation, and the phenol is light-sensitive.

o Container: Amber glass vials with Teflon-lined caps. Avoid metal containers due to potential
corrosion from phenolic acidity.

 Incompatibility: Keep away from strong oxidizing agents and acid chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Whitepaper: Toxicity Profile & Handling of 2-
Chloro-4-methoxy-6-methylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2996381/docs#technical-whitepaper-toxicity-profile-
handling-of-2-chloro-4-methoxy-6-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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